Cas no 1335993-17-3 (3-(2R)-2-aminopropyl-2-bromo-6-methoxyphenol)

• Product Name: 3-(2R)-2-aminopropyl-2-bromo-6-methoxyphenol
• CAS No: 1335993-17-3
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6291986
• PubChem ID: 165780994
• Update Time: 2025-05-19

3-(2R)-2-aminopropyl-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-aminopropyl-2-bromo-6-methoxyphenol
• 1335993-17-3
• EN300-1935912
• 3-[(2R)-2-aminopropyl]-2-bromo-6-methoxyphenol

• Inchi： 1S/C10H14BrNO2/c1-6(12)5-7-3-4-8(14-2)10(13)9(7)11/h3-4,6,13H,5,12H2,1-2H3/t6-/m1/s1
• InChI Key： UWGMJOQUBVBRIT-ZCFIWIBFSA-N
• SMILES： BrC1C(=C(C=CC=1C[C@@H](C)N)OC)O

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(2R)-2-aminopropyl-2-bromo-6-methoxyphenol

3-(2R)-2-Aminopropyl-2-Bromo-6-Methoxyphenol: A Comprehensive Overview

3-(2R)-2-Aminopropyl-2-Bromo-6-Methoxyphenol, also known by its CAS number 1335993-17-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which includes a phenolic group, a methoxy substituent, and a bromo-aminoalkyl side chain. The stereochemistry at the chiral center (R configuration) plays a crucial role in its biological activity and pharmacokinetic properties.

The synthesis of 3-(2R)-2-Aminopropyl-2-Bromo-6-Methoxyphenol involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in asymmetric synthesis have enabled the efficient construction of the chiral center, ensuring high enantiomeric excess. This has been particularly beneficial for applications in drug discovery, where stereochemistry is critical for achieving desired therapeutic effects.

Research into the biological activity of this compound has revealed its potential as a lead molecule in the development of novel therapeutics. For instance, studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and neurodegenerative diseases. The bromine atom and amino group contribute to its interactions with target proteins, while the methoxy group enhances solubility and bioavailability.

In terms of applications, 3-(2R)-2-Aminopropyl-2-Bromo-6-Methoxyphenol has been explored as a building block in medicinal chemistry. Its versatility allows for further functionalization, enabling the creation of derivatives with enhanced potency and selectivity. Recent research has focused on optimizing its pharmacokinetic profile through structural modifications, such as altering the side chain length or introducing additional functional groups.

The environmental impact of this compound is another area of interest. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. However, further investigations are required to fully understand its long-term effects on aquatic and terrestrial ecosystems.

In conclusion, 3-(2R)-2-Aminopropyl-2-Bromo-6-Methoxyphenol represents a promising compound with diverse applications in both academic research and industrial settings. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for advancing drug discovery and development efforts.